Chemical structure analysis of 2,6-Difluoro-3-nitropyridine hydrate
Chemical structure analysis of 2,6-Difluoro-3-nitropyridine hydrate
An In-depth Technical Guide to the Chemical Structure Analysis of 2,6-Difluoro-3-nitropyridine (and its Hydrated Forms).
Executive Summary
2,6-Difluoro-3-nitropyridine (CAS: 58602-02-1) is a high-value electrophilic scaffold used extensively in medicinal chemistry for the synthesis of kinase inhibitors and other bioactive heterocycles. Its utility stems from the differential reactivity of its two fluorine atoms—activated by the electron-withdrawing nitro group—allowing for sequential, regioselective nucleophilic aromatic substitutions (S
This guide addresses a critical analytical challenge: distinguishing the pure parent compound from its "hydrated" forms. In the context of highly reactive fluoropyridines, a "hydrate" is often a misnomer for a hydrolysis product (pyridone) or a hygroscopic wet cake.[1] This document provides the structural logic, analytical workflows, and experimental protocols required to definitively characterize this compound and validate its integrity.
Part 1: Structural Framework & Electronic Properties
Molecular Architecture
The molecule consists of a pyridine ring substituted with fluorine atoms at the C2 and C6 positions and a nitro group at the C3 position.
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Asymmetry: Unlike 2,6-difluoropyridine, the introduction of the nitro group at C3 breaks the molecular symmetry.[1]
-
C2-Fluorine: Located ortho to the nitro group and adjacent to the ring nitrogen. It is the most electron-deficient site and typically the most reactive toward nucleophiles.
-
C6-Fluorine: Located para to the nitro group (across the ring) and adjacent to the ring nitrogen.
-
-
Electronic Activation: The pyridine nitrogen (inductive withdrawing) and the nitro group (resonance and inductive withdrawing) synergistically deplete electron density from the ring, making the C-F bonds highly susceptible to nucleophilic attack.[1]
The "Hydrate" Conundrum: Solvate vs. Degradant
Researchers often encounter samples labeled as "hydrates" or samples that show water content in analysis. For 2,6-difluoro-3-nitropyridine, "hydration" must be scrutinized under two distinct hypotheses:
-
True Crystal Hydrate: Water molecules are incorporated into the crystal lattice via hydrogen bonding (likely accepting H-bonds from water to the nitro group oxygens or the ring nitrogen). This is rare for simple fluoronitropyridines without strong H-bond donors (like -NH2 or -OH).
-
Hydrolysis Product (Pseudo-hydrate): The high reactivity of the C2-F bond means that exposure to atmospheric moisture can lead to hydrolysis, forming 6-fluoro-3-nitro-2-pyridone (or its tautomer 2-hydroxy-6-fluoro-3-nitropyridine). This solid is stable and often mistaken for a hydrate due to the mass change and elemental analysis results.
Critical Directive: Do not assume a "hydrate" is benign water of crystallization. It is likely a sign of degradation.
Part 2: Analytical Methodologies (The "How-To")
To validate the structure and distinguish the parent from hydrolysis products, a multi-modal approach is required.[1]
NMR Spectroscopy (The Fingerprint)
Nuclear Magnetic Resonance is the primary tool for structural validation.
-
F NMR (Solvent: CDCl
or DMSO-d ):-
Parent Compound: Must show two distinct signals (inequivalent fluorines).
- ~ -60 to -80 ppm range (typical for pyridyl fluorines).
-
Pattern: Doublets or ddd (coupling to each other and ring protons).
-
Hydrolysis Product: Will show one single fluorine signal (the C6-F). The C2-F signal will disappear.
-
-
H NMR:
-
Parent Compound: Two aromatic protons (C4-H and C5-H) showing vicinal coupling (
Hz). -
Hydrolysis Product: Appearance of a broad exchangeable singlet (OH/NH) downfield (
ppm).[1]
-
Mass Spectrometry (HRMS)
-
Parent (C
H F N O ): ESI+ or APCI+ usually shows at m/z 161.01.[1] -
Hydrolysis Product (C
H FN O ): Shows at m/z 159.02 (mass shift of -2 Da from F OH exchange? No: . Wait, . So is 159).[1]-
Note: A "hydrate" (Parent + H
O) would show the parent mass in mild ionization, whereas the hydrolysis product is a distinct covalent entity.[1]
-
Thermal Analysis (TGA/DSC)
-
TGA (Thermogravimetric Analysis):
-
Surface Water: Gradual weight loss starting from ambient temperature.
-
Stoichiometric Hydrate: Distinct step-loss of water (e.g., ~10% weight loss for monohydrate) at a specific temperature (often 60-100°C) before melting.
-
Degradation: Weight loss coincident with decomposition.
-
Part 3: Reactivity & Regioselectivity Mapping
Understanding the reactivity profile is essential for synthesis planning. The regioselectivity of S
-
Path A (C2 Substitution): Favored by the inductive effect of the adjacent Nitrogen and the ortho-Nitro group. This is the kinetic product.
-
Path B (C6 Substitution): Favored if the nucleophile is extremely bulky or if the solvent disrupts the transition state at C2.
Visualization: Structural Validation & Reactivity Workflow
Caption: Workflow for distinguishing true hydrates from hydrolysis products (Top) and regioselectivity map for nucleophilic substitution (Bottom).
Part 4: Experimental Protocols
Protocol 4.1: Structural Verification via F NMR
Objective: Confirm identity and assess hydrolysis level.
-
Sample Prep: Dissolve ~10 mg of sample in 0.6 mL dry CDCl
(use DMSO-d only if solubility is poor, as DMSO can accelerate hydrolysis in wet samples). -
Acquisition:
-
Sweep Width: -50 to -150 ppm.
-
Scans: 16-32 (Fluorine is 100% abundant).
-
Reference: Internal CFCl
(0 ppm) or C F (-164.9 ppm).
-
-
Interpretation:
-
Look for Signal A (C2-F): Typically downfield (more deshielded by NO
). -
Look for Signal B (C6-F): Upfield relative to A.
-
Integration: Ratio must be 1:1. Any deviation or extra peaks indicates impurity.
-
Protocol 4.2: Water Determination (Karl Fischer)
Objective: Quantify water content to support "hydrate" claim.
-
Method: Volumetric Karl Fischer titration is preferred over coulometric for nitro compounds (to avoid redox interference, though usually negligible for simple pyridines).[1]
-
Solvent: Methanol/Formamide mix (to dissolve the organic solid).
-
Calculation:
-
Theoretical Water % for Monohydrate:
. -
If experimental value matches ~10%, a stoichiometric hydrate is likely. If <1%, it is surface moisture.
-
References
-
Sigma-Aldrich. 2,6-Difluoro-3-nitropyridine Product Specification & Safety Data Sheet. Retrieved from
-
ChemicalBook. Synthesis and Properties of 2,6-Difluoro-3-nitropyridine (CAS 58602-02-1). Retrieved from
-
Reich, H. J. 19F NMR Chemical Shifts and Coupling Constants. University of Wisconsin-Madison. Retrieved from [1]
-
PubChem. 2,6-Difluoro-3-nitropyridine Compound Summary. National Library of Medicine. Retrieved from
-
BenchChem. Nucleophilic Aromatic Substitution Protocols for Fluoropyridines. Retrieved from
